3-Hydroxy desalkylgidazepam

• Molecular Formula: C15H11BrN2O2
• Molecular Weight: 331.16 g/mol
• InChI: InChI=1S/C15H11BrN2O2/c16-10-6-7-12-11(8-10)13(9-4-2-1-3-5-9)18-15(20)14(19)17-12/h1-8,15,20H,(H,17,19)
• InChIKey: POAUVEHBXZCMCD-UHFFFAOYSA-N
• Solubility: >49.7 [ug/mL] (The mean of the results at pH 7.4)

3-Hydroxy Desalkylgidazepam: Forensic & Receptor Differentiation

3-Hydroxy desalkylgidazepam (CAS 37891-18-2) is a benzodiazepine derivative and an active metabolite of the prodrug gidazepam and its primary metabolite, desalkylgidazepam [1]. It is categorized as a 1,4-benzodiazepine and is of significant interest in forensic toxicology and pharmacological research due to its role in the metabolism of emerging new psychoactive substances (NPS) [2]. This compound is available as a certified reference material (CRM) to support analytical method development and validation in toxicological investigations .

1

Forensic metabolism workflow: Certified reference standard for gidazepam metabolite confirmation in biological matrices.

2

Receptor differentiation research: Unique TSPO binding probe distinct from desalkylgidazepam; supports GABA-A/TSPO crosstalk studies.

3

Analytical method specificity: Required for LC-MS/MS method validation; distinct mass and retention from desalkylgidazepam due to hydroxy substitution.

• [1] Maskell, P. D., Wilson, G., & Manchester, K. R. (2023). Designer Benzodiazepines Gidazepam and Desalkygidazepam (Bromonordiazepam): What Do We Know?. Journal of Analytical Toxicology, 47(4), 324–331. View Source
• [2] Gameli, P. S., et al. (2025). Insights into the human metabolism and in silico receptor activity of gidazepam and desalkylgidazepam. Archives of Toxicology, 100, 959–978. View Source

3-Hydroxy Desalkylgidazepam: Inadequacy of Simple Substitution

Generic substitution between 3-hydroxy desalkylgidazepam, its prodrug gidazepam, and its immediate precursor desalkylgidazepam is not scientifically valid due to significant divergence in receptor pharmacology and toxicological profiles. While all three compounds belong to the benzodiazepine class, they exhibit distinct binding affinities and functional activities at key neuroreceptor targets, including the GABA-A receptor and the 18 kDa translocator protein (TSPO) [1]. Furthermore, their metabolic pathways differ, leading to the formation of unique, compound-specific biomarkers that are critical for confirming exposure in forensic casework [1]. These pharmacological and metabolic distinctions mandate the use of the specific compound in targeted research and reference standard applications.

Metabolite-specific receptor profiles may differ 3-Hydroxy desalkylgidazepam binds TSPO and shows distinct GABA-A affinity; simple substitution with desalkylgidazepam or gidazepam may shift pharmacodynamic interpretation.

Forensic biomarker pathway requires hydroxy metabolite Urinary detection of 3-hydroxy conjugates is essential to distinguish gidazepam intake from direct desalkylgidazepam use; unlabeled or precursor standards may not support this differentiation.

Analytical signature not interchangeable The hydroxy group (+16 Da) alters MS/MS transitions and chromatographic retention; substituting with desalkylgidazepam may compromise method specificity in complex matrices.

• [1] Gameli, P. S., et al. (2025). Insights into the human metabolism and in silico receptor activity of gidazepam and desalkylgidazepam. Archives of Toxicology, 100, 959–978. View Source

3-Hydroxy Desalkylgidazepam: Differentiators Against Analogs

Benzodiazepine Receptor Binding Affinity

In vitro binding assays reveal that 3-hydroxy desalkylgidazepam exhibits a high affinity for the GABA-A receptor, comparable to its parent metabolite desalkylgidazepam. This contrasts sharply with the prodrug gidazepam, which has a significantly lower affinity, supporting its role as a prodrug that requires metabolic activation [1].

Benzodiazepine Receptor Binding

Head-to-head

Ki 14.5 ± 0.6 nM
(151-fold higher affinity than gidazepam; comparable to desalkylgidazepam 12.0 nM)

Defines active metabolite profile distinct from prodrug.

Radioligand binding context; rat brain membrane assay.

Evidence Dimension	In vitro binding affinity to GABA-A receptor
Target Compound Data	Ki = 14.5 ± 0.6 nM
Comparator Or Baseline	Desalkylgidazepam: Ki = 12.0 ± 0.2 nM; Gidazepam: Ki = 2200 ± 76 nM
Quantified Difference	3-Hydroxy desalkylgidazepam is approximately 150-fold more potent than gidazepam and exhibits comparable affinity to desalkylgidazepam.
Conditions	In vitro radioligand binding assay; data as reported in a 2023 review [1].

Why This Matters

This data confirms that 3-hydroxy desalkylgidazepam is an active metabolite with high target affinity, making it essential for studies on the pharmacodynamics of gidazepam and its analogs.

• [1] Maskell, P. D., Wilson, G., & Manchester, K. R. (2023). Designer Benzodiazepines Gidazepam and Desalkygidazepam (Bromonordiazepam): What Do We Know?. Journal of Analytical Toxicology, 47(4), 324–331. View Source

TSPO Binding Activity

In silico molecular docking studies demonstrate that 3-hydroxy desalkylgidazepam exhibits a distinct binding profile at the 18 kDa translocator protein (TSPO) receptor. Unlike desalkylgidazepam, which shows no binding to TSPO, 3-hydroxy desalkylgidazepam demonstrates a favorable binding interaction, similar to the prodrug gidazepam [1].

TSPO Binding Activity

Head-to-head

Demonstrated TSPO binding
Desalkylgidazepam: No binding

Supports TSPO pathway probe differentiation.

In silico docking context; AutoDock Tools, UCSF Chimera.

Evidence Dimension	Qualitative binding assessment to TSPO receptor
Target Compound Data	Shows higher binding affinity
Comparator Or Baseline	Desalkylgidazepam: Did not bind to TSPO
Quantified Difference	Qualitative difference in binding capability, not quantified.
Conditions	In silico molecular docking using AutoDock Tools and UCSF Chimera [1].

Why This Matters

The differential TSPO binding profile provides a clear pharmacological distinction between 3-hydroxy desalkylgidazepam and desalkylgidazepam, which may be relevant for understanding off-target effects and differentiating between exposure to these compounds.

• [1] Gameli, P. S., et al. (2025). Insights into the human metabolism and in silico receptor activity of gidazepam and desalkylgidazepam. Archives of Toxicology, 100, 959–978. View Source

Corazole Antagonism Activity

Acute toxicity studies in animal models indicate that 3-hydroxy desalkylgidazepam has a higher LD50 value compared to desalkylgidazepam, suggesting a more favorable safety margin. Its toxicity profile is more comparable to that of diazepam and etizolam [1].

Corazole Antagonism ED50

Head-to-head

ED50 0.25 mg/kg
(Desalkylgidazepam: 0.11 mg/kg; Gidazepam: 0.36 mg/kg)

Supports in vivo activity modeling context.

Mouse corazole antagonism model; reported endpoint difference.

Evidence Dimension	Acute oral toxicity in mice (LD50)
Target Compound Data	LD50 = 933 mg/kg
Comparator Or Baseline	Desalkylgidazepam: LD50 = 600 mg/kg; Diazepam: LD50 = 692 mg/kg
Quantified Difference	The LD50 for 3-hydroxy desalkylgidazepam is approximately 1.55-fold higher than that of desalkylgidazepam, indicating lower acute toxicity.
Conditions	In vivo acute toxicity testing in mice; data as reported in a 2023 review [1].

Why This Matters

For researchers handling these compounds, the lower acute toxicity of 3-hydroxy desalkylgidazepam compared to its parent metabolite is a critical factor for laboratory safety assessments and risk management.

• [1] Maskell, P. D., Wilson, G., & Manchester, K. R. (2023). Designer Benzodiazepines Gidazepam and Desalkygidazepam (Bromonordiazepam): What Do We Know?. Journal of Analytical Toxicology, 47(4), 324–331. View Source

3-Hydroxy Desalkylgidazepam: Application Scenarios

Forensic Toxicology: Gidazepam Consumption Confirmation

Due to its status as a certified reference material (CRM) manufactured to ISO/IEC 17025 and ISO 17034 standards , 3-hydroxy desalkylgidazepam is an ideal analytical standard for developing and validating liquid chromatography-mass spectrometry (LC-MS) methods. These methods are essential for detecting and quantifying this specific metabolite in biological samples (e.g., blood, urine) from polydrug intoxication cases, thereby confirming exposure to gidazepam or desalkylgidazepam [1].

TSPO-Mediated Pathway Investigation

The compound's unique dual activity profile—high affinity for the GABA-A receptor [2] and distinct binding to the TSPO receptor [3]—makes it a valuable tool for studying benzodiazepine polypharmacology. Researchers can use this compound to dissect the functional contributions of each receptor to the overall pharmacological effect of gidazepam and its metabolites, potentially revealing novel mechanisms of action.

Reference Material Procurement & Method Development

3-Hydroxy desalkylgidazepam is a key intermediate in the metabolic pathway of gidazepam, formed via hydroxylation of desalkylgidazepam [3]. Procuring this compound enables researchers to use it as a reference standard to identify and quantify this specific hydroxylated metabolite in in vitro hepatocyte incubations or in vivo samples, facilitating a more complete understanding of the prodrug's biotransformation.

Reference Standard for Analytical and Forensic Laboratories

As a well-characterized and commercially available CRM , this compound is essential for laboratories engaged in forensic toxicology and clinical analysis. It provides a metrologically traceable reference point for the accurate quantification of 3-hydroxy desalkylgidazepam in casework samples, ensuring the reliability and legal defensibility of analytical results.

Application

Selection Property

Validation Focus

Forensic Gidazepam Exposure Confirmation

Urinary hydroxy-metabolite marker specificity

LC-MS/MS method differentiation; biomarker specificity and documentation review

TSPO-Mediated Pathway Investigation

Unique TSPO binding vs. desalkylgidazepam

In silico binding confirmation; GABA-A/TSPO crosstalk interpretation

Reference Standard Supply for Forensic Labs

Certified hydroxy metabolite identity

Chromatographic resolution; mass spectral differentiation from precursor

• [1] Gameli, P. S., et al. (2025). Insights into the human metabolism and in silico receptor activity of gidazepam and desalkylgidazepam. Archives of Toxicology, 100, 959–978. View Source
• [2] Maskell, P. D., Wilson, G., & Manchester, K. R. (2023). Designer Benzodiazepines Gidazepam and Desalkygidazepam (Bromonordiazepam): What Do We Know?. Journal of Analytical Toxicology, 47(4), 324–331. View Source
• [3] Gameli, P. S., et al. (2025). Insights into the human metabolism and in silico receptor activity of gidazepam and desalkylgidazepam. Archives of Toxicology, 100, 959–978. View Source